Ethyl 1-(2-(methoxycarbonyl)-4-nitrophenyl)-5-methyl-1H-imidazole-4-carboxylate

• IUPAC Name: ethyl 1-(2-methoxycarbonyl-4-nitrophenyl)-5-methylimidazole-4-carboxylate
• InChI: InChI=1S/C15H15N3O6/c1-4-24-15(20)13-9(2)17(8-16-13)12-6-5-10(18(21)22)7-11(12)14(19)23-3/h5-8H,4H2,1-3H3
• InChI Key: GHWRXCNCMVAHGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=N1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)OC)C
• Molecular Formula: C15H15N3O6
• Molecular Weight: 333.30 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the nitrophenyl group, and the ester group. These functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced to an amino group, or the ester could be hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more reactive, while the ester group could influence its solubility.

Scientific Research Applications

Hydrolysis and Crystallization Studies

Ethyl 1-(2-(methoxycarbonyl)-4-nitrophenyl)-5-methyl-1H-imidazole-4-carboxylate undergoes hydrolysis, leading to the formation of related compounds such as 1-methyl-4-nitro-1H-imidazole-2-carboxylic acid, which crystallizes as a dihydrate. This process is significant in understanding the molecular structures and bonding in these compounds (Wu, Liu, & Ng, 2005).

Synthesis and Structural Characterization

The compound is used in the synthesis of related chemical entities, such as ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate. Such syntheses often involve complex reactions and are characterized using various spectroscopic techniques, contributing to the broader understanding of imidazole derivatives (Sathyanarayana & Poojary, 2021).

Crystallographic Investigations

Research into the crystal structure of similar compounds, like ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, provides insights into the molecular arrangement, hydrogen bonding, and overall stability of these molecules. This information is valuable in the field of crystallography and material science (Yeong et al., 2018).

Reactivity and Chemical Transformations

The reactivity of compounds structurally related to ethyl 1-(2-(methoxycarbonyl)-4-nitrophenyl)-5-methyl-1H-imidazole-4-carboxylate has been studied in various chemical reactions. These investigations provide valuable information on the synthesis and potential applications of imidazole-based compounds (Nikolaenkova et al., 2019).

Implications in Medicinal Chemistry

In medicinal chemistry, the synthesis and study of structurally similar compounds have implications in drug design and discovery. These studies help in understanding the biological activity of imidazole-based compounds and their potential therapeutic applications (Salar et al., 2017).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide accurate information about its potential hazards.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity it may have.